[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea

• IUPAC Name: [(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea
• InChI: InChI=1S/C10H15N3O2S/c1-10(2)3-7(14)6(8(15)4-10)5-12-13-9(11)16/h5,12H,3-4H2,1-2H3,(H3,11,13,16)
• InChI Key: XRRVGGPLXBMOIW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNNC(=S)N)C(=O)C1)C
• Molecular Formula: C10H15N3O2S
• Molecular Weight: 241.31 g/mol

Description

The compound with the identifier “[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea” is a chemical entity listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Common methods include the use of specific catalysts and solvents to facilitate the reaction. Detailed information on the synthetic routes can be found in specialized chemical literature and patents .

Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical processes that ensure high yield and purity. These methods often utilize advanced technologies such as continuous flow reactors and automated systems to optimize the reaction conditions and minimize waste .

Chemical Reactions Analysis

Types of Reactions: [(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include strong acids, bases, and oxidizing agents. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcome .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm their structure and purity .

Scientific Research Applications

[(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea has a wide range of applications in scientific research. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it serves as a tool for studying cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, including drug development and disease treatment. Additionally, this compound is utilized in industrial processes for the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of [(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea involves its interaction with specific molecular targets and pathways. These interactions can modulate various biological processes, leading to the compound’s observed effects. Detailed studies on the molecular targets and pathways involved provide insights into the compound’s potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds: [(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino]thiourea can be compared with other similar compounds to highlight its unique properties. Similar compounds include those with analogous structures and functional groups, which may exhibit comparable chemical and biological activities .

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. These properties make it suitable for a wide range of applications, distinguishing it from other similar compounds in the field .